Cas no 1806878-29-4 (Ethyl 3-(difluoromethyl)-2-fluoro-6-nitropyridine-4-acetate)

• Product Name: Ethyl 3-(difluoromethyl)-2-fluoro-6-nitropyridine-4-acetate
• CAS No: 1806878-29-4
• MF: C₁₀H₉F₃N₂O₄
• MW: 278.184673070908
• CID: 4885192
• Update Time: 2025-07-18

Ethyl 3-(difluoromethyl)-2-fluoro-6-nitropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-2-fluoro-6-nitropyridine-4-acetate

• Inchi： 1S/C10H9F3N2O4/c1-2-19-7(16)4-5-3-6(15(17)18)14-10(13)8(5)9(11)12/h3,9H,2,4H2,1H3
• InChI Key： JZKSGXOYYVQNBQ-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(=CC=1CC(=O)OCC)[N+](=O)[O-])F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 2.2
• Topological Polar Surface Area: 85

Additional information on Ethyl 3-(difluoromethyl)-2-fluoro-6-nitropyridine-4-acetate

Ethyl 3-(difluoromethyl)-2-fluoro-6-nitropyridine-4-acetate (CAS No. 1806878-29-4): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Ethyl 3-(difluoromethyl)-2-fluoro-6-nitropyridine-4-acetate, identified by its CAS number 1806878-29-4, represents a significant compound in the realm of chemical and pharmaceutical innovation. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in drug discovery and medicinal chemistry. The presence of both difluoromethyl and fluoro substituents in its molecular framework imparts distinct electronic and steric properties, making it a versatile building block for the synthesis of novel bioactive molecules.

The difluoromethyl group is particularly noteworthy for its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has been extensively explored in the development of small-molecule inhibitors targeting various therapeutic pathways. In contrast, the fluoro atom, known for its ability to modulate pharmacokinetic profiles, plays a crucial role in optimizing drug efficacy and selectivity. The nitropyridine core of this compound further contributes to its pharmacological relevance, serving as a scaffold for designing molecules with enhanced biological activity.

In the context of contemporary pharmaceutical research, Ethyl 3-(difluoromethyl)-2-fluoro-6-nitropyridine-4-acetate has been investigated for its potential role in addressing critical health challenges. Recent studies have highlighted its utility in the synthesis of compounds with antimicrobial and anti-inflammatory properties. The structural features of this molecule allow for selective interactions with biological targets, thereby minimizing off-target effects—a crucial consideration in drug development.

The incorporation of both difluoromethyl and fluoro groups into the nitropyridine scaffold has been shown to improve the pharmacokinetic profile of derived compounds. Specifically, these substituents contribute to increased lipophilicity and reduced susceptibility to metabolic degradation, thereby enhancing bioavailability. This has been demonstrated in preclinical studies where derivatives of Ethyl 3-(difluoromethyl)-2-fluoro-6-nitropyridine-4-acetate exhibited prolonged half-lives and improved tissue distribution compared to their unsubstituted counterparts.

The versatility of Ethyl 3-(difluoromethyl)-2-fluoro-6-nitropyridine-4-acetate extends beyond antimicrobial applications. Researchers have also explored its potential in developing novel anticancer agents. The unique electronic properties induced by the difluoromethyl and fluoro groups facilitate strong binding interactions with key enzymes and receptors involved in cancer cell proliferation. Preliminary findings suggest that compounds derived from this scaffold exhibit potent cytotoxic effects against various cancer cell lines while maintaining a favorable safety profile.

The synthetic methodologies for Ethyl 3-(difluoromethyl)-2-fluoro-6-nitropyridine-4-acetate have been refined over recent years, enabling efficient production at scale. Advances in fluorination techniques have particularly contributed to streamlined synthetic routes, reducing costs and improving yields. These developments are essential for facilitating further research and commercialization efforts involving this compound.

The regulatory landscape surrounding Ethyl 3-(difluoromethyl-6-nitropyridine-4-acetate is also evolving, reflecting its growing importance in pharmaceutical research. Regulatory agencies are increasingly recognizing the value of fluorinated compounds in drug development due to their improved pharmacological properties. This trend is expected to foster further innovation and investment in the synthesis and application of such molecules.

In conclusion, Ethyl 3-(difluoromethyl-6-nitropyridine-4-acetate (CAS No. 1806878-29-4) stands as a pivotal compound in modern chemical and pharmaceutical research. Its unique structural features, coupled with its demonstrated utility in various therapeutic applications, make it a cornerstone for ongoing innovation. As research continues to uncover new possibilities for this compound, its role in advancing medical science is poised to expand significantly.